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Compound of Interest

Compound Name: Docosyl dodecanoate

Cat. No.: B1587897 Get Quote

Foreword: This technical guide provides an in-depth exploration of docosyl dodecanoate, an

ester of significant interest in various industrial applications, particularly in the fields of

cosmetics and material science. This document consolidates available scientific knowledge on

its discovery, synthesis, physicochemical properties, and current applications. It is intended for

researchers, scientists, and professionals in drug development and chemical industries seeking

a detailed understanding of this compound.

Introduction and History
Docosyl dodecanoate, also known by its common name behenyl laurate, is a saturated wax

ester.[1] It is the formal condensation product of dodecanoic acid (lauric acid) and docosanol

(behenyl alcohol). While a singular "discovery" of docosyl dodecanoate is not well-

documented, its existence is a direct consequence of the long-established principles of

esterification chemistry. The history of this compound is intrinsically linked to the discovery and

characterization of its constituent molecules.

Dodecanoic Acid (Lauric Acid): A medium-chain fatty acid, lauric acid is a major component

of coconut oil and palm kernel oil.[2] Its antimicrobial properties have been recognized, and it

is widely used in the production of soaps and cosmetics.[2][3][4]

Docosanol (Behenyl Alcohol): This 22-carbon fatty alcohol can be derived from vegetable

sources or synthesized.[5] It is utilized in cosmetics as a thickening agent, emollient, and

emulsifier.[5]
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The synthesis of esters from carboxylic acids and alcohols is a fundamental reaction in organic

chemistry, known for over a century. Therefore, the conceptualization and synthesis of docosyl
dodecanoate would have been possible as soon as its parent compounds were available and

esterification methods were established.

Physicochemical Properties
Docosyl dodecanoate is characterized by the following properties:

Property Value Source

Molecular Formula C34H68O2 [1]

Molecular Weight 508.90 g/mol [1]

CAS Number 42231-82-3 [1]

Appearance
White solid (at room

temperature)

Inferred from properties of

similar wax esters

Boiling Point 528.4 °C at 760 mmHg Commercial supplier data

Density 0.857 g/cm³ Commercial supplier data

Solubility
Insoluble in water; Soluble in

oils
[6] (for similar esters)

Synthesis
The primary method for synthesizing docosyl dodecanoate is through the esterification of

dodecanoic acid with docosanol. This reaction can be catalyzed by an acid or carried out under

conditions that favor the removal of water to drive the equilibrium towards the product.

A generalized experimental protocol for the synthesis of a similar ester, lauryl laurate, involves

heating lauryl alcohol and lauric acid in the presence of an acid catalyst.[6] A similar principle

would apply to the synthesis of docosyl dodecanoate.

General Esterification Reaction:
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Caption: Generalized reaction scheme for the synthesis of docosyl dodecanoate.

Applications
The primary applications of docosyl dodecanoate are in the cosmetics and personal care

industries. Its properties as a wax ester make it a valuable ingredient in a variety of

formulations.

Application Function Product Examples

Cosmetics
Emollient, texture enhancer,

film-forming agent

Moisturizers, lotions, lip balms,

foundations, lipsticks[6]

Hair Care
Hair conditioning agent, adds

shine, controls frizz

Hair conditioners, styling

products[6]

Research Biochemical reagent For research use only[1]

Biological Activity and Drug Development Potential
Currently, there is limited publicly available information on the specific biological activity of

docosyl dodecanoate. It is primarily categorized as a "biochemical reagent" for research

purposes.[1] While its constituent, lauric acid, exhibits antimicrobial properties, there are no

comprehensive studies detailing similar effects for docosyl dodecanoate.
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Given its chemical nature as a large, lipophilic wax ester, its potential applications in drug

development could lie in formulation science. For instance, it could be investigated as an

excipient in topical or transdermal drug delivery systems, potentially acting as a penetration

enhancer or modifying the release characteristics of active pharmaceutical ingredients.

However, further research is required to substantiate any therapeutic or drug delivery

applications.
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Caption: Relationship between the components, synthesis, and study of docosyl
dodecanoate.
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Docosyl dodecanoate is a well-defined chemical entity with established physicochemical

properties and clear applications in the cosmetics industry. Its history is rooted in the

fundamental principles of organic chemistry rather than a singular discovery event. While its

direct biological activity remains largely unexplored, its characteristics suggest potential for

future investigation in formulation science and drug delivery. This guide provides a foundational

understanding for professionals in the field and highlights the need for further research to

unlock the full potential of this versatile ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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